Cas no 1805266-85-6 (Ethyl 2-(difluoromethyl)-5-methoxy-4-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-5-methoxy-4-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1805266-85-6
• MF: C₁₂H₁₂F₅NO₃
• MW: 313.220601081848
• CID: 4897120
• Update Time: 2025-08-05

Ethyl 2-(difluoromethyl)-5-methoxy-4-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-5-methoxy-4-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C12H12F5NO3/c1-3-21-8(19)4-6-9(12(15,16)17)7(20-2)5-18-10(6)11(13)14/h5,11H,3-4H2,1-2H3
• InChI Key： DUOSENFCXAACEA-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C(F)F)C=1CC(=O)OCC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 350
• XLogP3: 2.5
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(difluoromethyl)-5-methoxy-4-(trifluoromethyl)pyridine-3-acetate

Ethyl 2-(difluoromethyl)-5-methoxy-4-(trifluoromethyl)pyridine-3-acetate (CAS No. 1805266-85-6): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

Ethyl 2-(difluoromethyl)-5-methoxy-4-(trifluoromethyl)pyridine-3-acetate, identified by its CAS number 1805266-85-6, represents a significant compound in the realm of chemical biology and medicinal chemistry. This heterocyclic ester, characterized by its pyridine core substituted with difluoromethyl, methoxy, and trifluoromethyl groups, has garnered attention due to its versatile structural features and potential applications in drug discovery and synthetic chemistry.

The structural motif of Ethyl 2-(difluoromethyl)-5-methoxy-4-(trifluoromethyl)pyridine-3-acetate is strategically designed to enhance its pharmacological properties. The presence of electron-withdrawing and electron-donating groups near the nitrogen atom of the pyridine ring influences its reactivity and binding affinity. Specifically, the difluoromethyl group contributes to metabolic stability and lipophilicity, while the trifluoromethyl group enhances binding interactions with biological targets. These features make it a valuable scaffold for developing novel therapeutic agents.

In recent years, the compound has been explored in various research avenues, particularly in the synthesis of bioactive molecules. The pyridine scaffold is a common feature in many pharmacologically active compounds, including antiviral, antibacterial, and anticancer agents. Ethyl 2-(difluoromethyl)-5-methoxy-4-(trifluoromethyl)pyridine-3-acetate serves as a versatile intermediate in multi-step synthetic pathways, enabling the construction of complex molecules with desired biological activities.

The utility of this compound extends to its role as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, making them attractive targets for therapeutic intervention. The structural features of Ethyl 2-(difluoromethyl)-5-methoxy-4-(trifluoromethyl)pyridine-3-acetate allow for modifications that can fine-tune interactions with specific kinase domains. This flexibility has been leveraged in the development of inhibitors targeting diseases such as cancer and inflammatory disorders.